![molecular formula C18H20N4O3S B4747544 5-[(4-benzyl-1-piperazinyl)sulfonyl]-1,3-dihydro-2H-benzimidazol-2-one](/img/structure/B4747544.png)
5-[(4-benzyl-1-piperazinyl)sulfonyl]-1,3-dihydro-2H-benzimidazol-2-one
Overview
Description
5-[(4-benzyl-1-piperazinyl)sulfonyl]-1,3-dihydro-2H-benzimidazol-2-one is a chemical compound that is commonly used in scientific research. It is a benzimidazole derivative that has been shown to have various biochemical and physiological effects. This compound is synthesized through a specific method and is used in various research applications due to its unique mechanism of action.
Scientific Research Applications
Therapeutic Potential
The molecule contains a benzimidazole ring, which is a type of heterocyclic compound. Heterocyclic compounds offer a high degree of structural diversity and have proven to be broadly and economically useful as therapeutic agents . They have confirmed their immense significance in the pathophysiology of diseases .
Antimicrobial Activity
The molecule also contains a piperazine ring. Piperazine derivatives have been known to exhibit significant antimicrobial activity . This could potentially make “5-[(4-benzyl-1-piperazinyl)sulfonyl]-1,3-dihydro-2H-benzimidazol-2-one” a candidate for antimicrobial drug development.
Anticancer Properties
Heterocyclic compounds, such as those containing a benzimidazole ring, have been associated with anticancer properties . Therefore, this compound could potentially be explored for its anticancer properties.
Antiviral Properties
Heterocyclic compounds have also been associated with antiviral properties . This suggests that “5-[(4-benzyl-1-piperazinyl)sulfonyl]-1,3-dihydro-2H-benzimidazol-2-one” could potentially be used in the development of antiviral drugs.
Anti-inflammatory Properties
Compounds containing a benzimidazole ring have been associated with anti-inflammatory properties . This suggests that “5-[(4-benzyl-1-piperazinyl)sulfonyl]-1,3-dihydro-2H-benzimidazol-2-one” could potentially be used in the development of anti-inflammatory drugs.
Antioxidant Properties
Heterocyclic compounds have been associated with antioxidant properties . This suggests that “5-[(4-benzyl-1-piperazinyl)sulfonyl]-1,3-dihydro-2H-benzimidazol-2-one” could potentially be used in the development of antioxidant drugs.
properties
IUPAC Name |
5-(4-benzylpiperazin-1-yl)sulfonyl-1,3-dihydrobenzimidazol-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O3S/c23-18-19-16-7-6-15(12-17(16)20-18)26(24,25)22-10-8-21(9-11-22)13-14-4-2-1-3-5-14/h1-7,12H,8-11,13H2,(H2,19,20,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AYACCVKZIJKJNT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)S(=O)(=O)C3=CC4=C(C=C3)NC(=O)N4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-[(4-benzylpiperazin-1-yl)sulfonyl]-1,3-dihydro-2H-benzimidazol-2-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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